Cas no 1104636-73-8 (6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione)

• Product Name: 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione
• CAS No: 1104636-73-8
• MF: C₇H₁₀BNO₄
• MW: 182.969602108002
• MDL: MFCD11656092
• CID: 1037134
• PubChem ID: 71310775
• Update Time: 2025-05-24

6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione
• 2-ethenyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• Vinylboronic acid MIDA ester
• vinyl-MIDA-boronate
• AK109955
• Vinylboronic acid MIDA ester, 97%
• FCH1123074
• AX8227830
• ST24045484
• 1-Vinyl-5-methyl-1-bora-2,8-dioxa-5-azacyclooctane-3,7-dione
• SY269108
• Z1255432078
• EN300-155785
• C71357
• 1257649-53-8
• DS-4500
• 6-Methyl-2-vinyl-1 pound not3 pound not6 pound not2-dioxazaborocane-4 pound not8-dione
• MFCD11656092
• DTXSID30746323
• A1-24358
• 1104636-73-8
• A894896
• AKOS016009139

• MDL： MFCD11656092
• Inchi： 1S/C7H10BNO4/c1-3-8-12-6(10)4-9(2)5-7(11)13-8/h3H,1,4-5H2,2H3
• InChI Key： MGRQGYAVASCCAK-UHFFFAOYSA-N
• SMILES： O1B(C=C)OC(CN(C)CC1=O)=O

Computed Properties

• Exact Mass: 183.07000
• Monoisotopic Mass: 183.0702880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 152-156 °C
• Boiling Point: 221.5±50.0 °C at 760 mmHg
• Flash Point: 87.8±30.1 °C
• PSA: 55.84000
• LogP: -0.83050
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione

Comprehensive Overview of 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1104636-73-8)

The compound 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1104636-73-8) is a specialized boron-containing heterocycle that has garnered significant attention in recent years due to its unique structural properties and potential applications in organic synthesis and material science. This molecule features a dioxazaborocane core, which is a rare scaffold in the realm of boron chemistry. Its vinyl and methyl substituents further enhance its reactivity, making it a valuable intermediate for researchers exploring cross-coupling reactions and polymerization processes.

In the context of sustainable chemistry, 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione has been investigated for its role in green synthesis methodologies. With the growing demand for eco-friendly catalysts and renewable materials, this compound's ability to participate in atom-efficient reactions aligns well with current trends. Researchers are particularly interested in its potential to replace traditional transition metal catalysts in certain applications, reducing environmental impact while maintaining high efficiency.

The pharmaceutical industry has also shown interest in boron-containing compounds like 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione, owing to their unique bioavailability and target selectivity. While this specific compound is primarily used in research settings, its structural analogs have demonstrated promising biological activity in preclinical studies. This has led to increased searches for "boron drugs 2024" and "heterocyclic boron compounds" across scientific databases, reflecting the field's momentum.

From a material science perspective, the vinyl group in 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione offers opportunities for covalent bonding with polymers or surfaces, making it relevant for advanced coatings and nanocomposites. Its thermal stability and compatibility with photolithography techniques have sparked investigations into its use in electronic materials, particularly for flexible electronics—a hot topic in tech communities searching for "next-gen semiconductor materials".

Analytical characterization of 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione typically involves NMR spectroscopy (particularly 11B NMR), mass spectrometry, and X-ray crystallography when crystalline forms are obtainable. These techniques confirm the compound's molecular geometry and purity, which are critical for reproducibility in research—a major concern reflected in frequent searches for "compound characterization methods" among chemistry professionals.

In academic research, this compound serves as a building block for more complex boron-doped architectures. Recent publications have explored its use in constructing macrocyclic systems with potential host-guest chemistry applications. The rise of "supramolecular chemistry" as a search term correlates with this trend, as scientists seek novel ways to engineer molecular recognition systems using boron's unique coordination properties.

Handling 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione requires standard laboratory safety protocols, including the use of inert atmosphere techniques when necessary, due to the sensitivity of some boron esters to moisture. This aligns with broader industry searches for "air-sensitive compound handling" best practices. Proper storage in anhydrous conditions and temperature-controlled environments ensures the compound's stability for extended periods.

The commercial availability of 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione through specialty chemical suppliers has increased its accessibility to researchers worldwide. Procurement trends show growing interest from institutions working on alternative energy projects, particularly those investigating boron-based energy storage solutions—a response to searches for "battery material innovations" in the renewable energy sector.

Future research directions for 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione may explore its catalytic asymmetric synthesis potential or its incorporation into metal-organic frameworks (MOFs). These applications resonate with the scientific community's focus on "chiral boron catalysts" and "porous materials design," as evidenced by citation metrics and search engine query patterns in chemical literature databases.

In summary, 6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1104636-73-8) represents a fascinating intersection of main group chemistry and applied research. Its multifaceted reactivity profile continues to inspire innovations across chemical synthesis, materials engineering, and pharmaceutical development, positioning it as a compound of enduring relevance in contemporary scientific exploration.